Cas no 244257-61-2 ((4-Iodo-3-methoxyphenyl)methanol)

• Product Name: (4-Iodo-3-methoxyphenyl)methanol
• CAS No: 244257-61-2
• MF: C₈H₉IO₂
• MW: 264.060334920883
• MDL: MFCD09909621
• CID: 4524646
• PubChem ID: 22631332
• Update Time: 2025-06-09

(4-Iodo-3-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-iodo-3-methoxyphenyl)methanol
• 4-iodo-3-methoxybenzyl alcohol
• 4-iodo-3-methoxybenzylalcohol
• Benzenemethanol, 4-iodo-3-methoxy-
• 244257-61-2
• HOPYAKZZCSYZBV-UHFFFAOYSA-N
• MFCD09909621
• CS-0092016
• (4-Iodo-3-methoxy-phenyl)-methanol
• DB-106850
• EN300-6774771
• SCHEMBL6765922
• 828-883-5
• (4-Iodo-3-methoxyphenyl)methanol

• MDL： MFCD09909621
• Inchi： 1S/C8H9IO2/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4,10H,5H2,1H3
• InChI Key： HOPYAKZZCSYZBV-UHFFFAOYSA-N
• SMILES： IC1C=CC(CO)=CC=1OC

Computed Properties

• Exact Mass: 263.96473 g/mol
• Monoisotopic Mass: 263.96473 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5
• Molecular Weight: 264.06

Additional information on (4-Iodo-3-methoxyphenyl)methanol

Introduction to (4-Iodo-3-methoxyphenyl)methanol (CAS No. 244257-61-2)

(4-Iodo-3-methoxyphenyl)methanol, with the CAS number 244257-61-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodo substituent and a methoxy group on a phenyl ring, attached to a methanol functional group. These characteristics make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (4-Iodo-3-methoxyphenyl)methanol can be represented as C₉H₁₁IO₂. The presence of the iodo group (I) and the methoxy group (OCH₃) on the aromatic ring imparts specific chemical properties that are crucial for its biological activity. The methanol group (CH₂OH) further enhances its reactivity and solubility, making it suitable for various synthetic transformations and biological assays.

In recent years, (4-Iodo-3-methoxyphenyl)methanol has been extensively studied for its potential in drug discovery and development. One of the key areas of research has been its use as an intermediate in the synthesis of iodinated compounds, which are essential in radiopharmaceuticals and imaging agents. The iodine atom can be labeled with radioisotopes such as ¹²³I or ¹³¹I, making it useful in nuclear medicine for diagnostic and therapeutic purposes.

Beyond its applications in radiopharmaceuticals, (4-Iodo-3-methoxyphenyl)methanol has also shown promise in the development of small molecule inhibitors. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The unique combination of the iodo and methoxy groups provides a platform for optimizing the pharmacological properties of these inhibitors, such as their potency, selectivity, and bioavailability.

The synthetic versatility of (4-Iodo-3-methoxyphenyl)methanol is another factor contributing to its importance in medicinal chemistry. It can undergo various chemical reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. These reactions enable chemists to modify the compound's structure to enhance its biological activity or to create new derivatives with improved properties. For example, researchers have used this compound as a starting material to synthesize novel antiviral agents with enhanced efficacy against viral infections.

In addition to its synthetic utility, (4-Iodo-3-methoxyphenyl)methanol has been evaluated for its pharmacological effects. Preclinical studies have demonstrated that it exhibits anti-inflammatory and antioxidant properties, which could be beneficial in treating inflammatory diseases and oxidative stress-related conditions. These findings suggest that further investigation into its therapeutic potential is warranted.

The safety profile of (4-Iodo-3-methoxyphenyl)methanol is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, (4-Iodo-3-methoxyphenyl)methanol (CAS No. 244257-61-2) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutic agents. Continued research into its biological activity and safety profile will likely uncover new opportunities for its use in clinical settings.